(Z)-2-(2-(But-2-en-1-yl)-4-oxocyclopentyl)-acetic acid

• CAS No.: 6894-38-8
• Product Name: (Z)-2-(2-(But-2-en-1-yl)-4-oxocyclopentyl)-acetic acid
• Molecular Formula: C12H18O3
• Molecular Weight: 210.27 g/mol
• IUPAC Name: 2-[(1R,2R)-3-oxo-2-[(Z)-pent-2-enyl]cyclopentyl]acetic acid
• Standard InChI: InChI=1S/C12H18O3/c1-2-3-4-5-10-9(8-12(14)15)6-7-11(10)13/h3-4,9-10H,2,5-8H2,1H3,(H,14,15)/b4-3-/t9-,10-/m1/s1
• Standard InChIKey: ZNJFBWYDHIGLCU-HWKXXFMVSA-N
• Isomeric SMILES: CC/C=C\C[C@@H]1[C@H](CCC1=O)CC(=O)O
• SMILES: CCC=CCC1C(CCC1=O)CC(=O)O
• Canonical SMILES: CCC=CCC1C(CCC1=O)CC(=O)O
• Description: Jasmonic acid, also known as jasmonate, belongs to the class of organic compounds known as jasmonic acids. These are lipids containing or derived from a jasmonic acid, with a structure characterized by the presence of an alkene chain linked to a 2-(3-oxocyclopentyl)acetic acid moiety. Jasmonic acid is considered to be a practically insoluble (in water) and relatively neutral molecule. Jasmonic acid has been primarily detected in urine. Within the cell, jasmonic acid is primarily located in the cytoplasm and membrane (predicted from logP). Jasmonic acid is also a parent compound for other transformation products, including but not limited to, jasmonate ester, (+)-cucurbic acid, and methyl dihydrojasmonate. Outside of the human body, jasmonic acid can be found in a number of food items such as corn, soy bean, white cabbage, and apple. This makes jasmonic acid a potential biomarker for the consumption of these food products.; Jasmonic acid is an oxo monocarboxylic acid that is (3-oxocyclopentyl)acetic acid substituted by a (2Z)-pent-2-en-1-yl group at position 2 of the cyclopentane ring. It has a role as a plant metabolite and a member of jasmonates. It is a conjugate acid of a jasmonate(1-). It is an enantiomer of a (+)-jasmonic acid.
• Synonyms: 7-epi-jasmonic acid; jasmonate; jasmonic acid
• PubChem Compound: 5281166
• Last Modified: Nov 11 2021